Cas no 178688-08-9 (3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI))

• Product Name: 3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI)
• CAS No: 178688-08-9
• MF: C₆H₉F₃N₂O
• MW: 182.143671751022
• MDL: MFCD11849574
• CID: 112952
• PubChem ID: 10845131
• Update Time: 2025-04-18

3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI)
• (S)-1-(3-aminopyrrolidin-1-yl)-2,2,2-trifluoroethanone
• 3-Pyrrolidinamine, 1-(trifluoroacetyl)-, (S)- (9CI)
• (S)-1-Trifluoroacetyl-3-pyrrolidinamine
• 1-[(3S)-3-AMINOPYRROLIDIN-1-YL]-2,2,2-TRIFLUOROETHANONE
• 178688-08-9
• AKOS017515127
• SCHEMBL4634897
• (S)-1-(trifluoroacetyl)pyrrolidin-3-yl amine

• MDL： MFCD11849574
• Inchi： 1S/C6H9F3N2O/c7-6(8,9)5(12)11-2-1-4(10)3-11/h4H,1-3,10H2/t4-/m0/s1
• InChI Key： ZTUXUCVZUZQGGS-BYPYZUCNSA-N
• SMILES： FC(C(N1CC[C@@H](C1)N)=O)(F)F

Computed Properties

• Exact Mass: 182.06677
• Monoisotopic Mass: 182.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33